Cas no 676134-73-9 (6-Bromo-3,4-dihydro-1h-isochromen-4-amine Hydrochloric Acid Salt)

• Product Name: 6-Bromo-3,4-dihydro-1h-isochromen-4-amine Hydrochloric Acid Salt
• CAS No: 676134-73-9
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• MDL: MFCD09264092
• CID: 826533
• PubChem ID: 45789824
• Update Time: 2025-06-07

6-Bromo-3,4-dihydro-1h-isochromen-4-amine Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3,4-dihydro-1H-isochromen-4-amine hydrochloride
• 6-bromo-3,4-dihydro-1H-2-Benzopyran-4-amine hydrochloride
• 6-Bromoisochroman-4-amine hydrochloride
• AKOS015843780
• 676134-73-9
• 6-Bromoisochroman-4-aminehydrochloride
• FT-0646467
• DTXSID10672050
• 1H-2-Benzopyran-4-amine, 6-bromo-3,4-dihydro-, hydrochloride
• 6-bromo-3,4-dihydro-1H-isochromen-4-amine;hydrochloride
• 4-AMINO-6-BROMOISOCHROMANE HCL
• 6-BROMO-ISOCHROMAN-4-YLAMINE
• 6-Bromo-3,4-dihydro-1H-2-benzopyran-4-amine--hydrogen chloride (1/1)
• 6-BROMO-3,4-DIHYDRO-1H-ISOCHROMEN-4-AMINE HCL
• FT-0739254
• MFCD09264092
• CS-0171148
• BCB13473
• 6-bromo-3,4-dihydro-1H-isochromen-4-aminehydrochloride
• AS-54619
• J-518355
• A835827
• SC2401
• DB-073906
• 6-Bromo-3,4-dihydro-1h-isochromen-4-amine Hydrochloric Acid Salt

• MDL： MFCD09264092
• Inchi： 1S/C9H10BrNO.ClH/c10-7-2-1-6-4-12-5-9(11)8(6)3-7;/h1-3,9H,4-5,11H2;1H
• InChI Key： ZMGMZLVFQWJVGW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2COCC(C=2C=1)N.Cl

Computed Properties

• Exact Mass: 262.97100
• Monoisotopic Mass: 262.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Color/Form: Solid
• PSA: 35.25000
• LogP: 3.48140

6-Bromo-3,4-dihydro-1h-isochromen-4-amine Hydrochloric Acid Salt Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 6-Bromo-3,4-dihydro-1h-isochromen-4-amine Hydrochloric Acid Salt

Introduction to 6-Bromo-3,4-dihydro-1h-isochromen-4-amine Hydrochloric Acid Salt (CAS No. 676134-73-9)

6-Bromo-3,4-dihydro-1h-isochromen-4-amine Hydrochloric Acid Salt, identified by the Chemical Abstracts Service Number (CAS No.) 676134-73-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the isochromene class, a heterocyclic structure that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The presence of both bromine and amine functional groups in its molecular framework enhances its reactivity, making it a valuable intermediate in synthetic chemistry and medicinal chemistry research.

The hydrochloric acid salt form of this compound ensures enhanced solubility and stability, which are critical factors for its application in various biochemical assays and pharmaceutical formulations. In recent years, the isochromene scaffold has been extensively studied for its role in developing novel pharmacological agents targeting a wide range of diseases, including neurological disorders, inflammation, and cancer. The brominated derivative, in particular, has shown promise in preclinical studies as a modulator of key signaling pathways involved in these conditions.

6-Bromo-3,4-dihydro-1h-isochromen-4-amine Hydrochloric Acid Salt has been employed in several synthetic pathways to derive more complex molecules with improved pharmacological profiles. Its structural features allow for modifications at multiple positions, enabling chemists to tailor the compound for specific biological targets. For instance, the amine group can be further functionalized to introduce additional pharmacophores, while the bromine atom serves as a handle for cross-coupling reactions commonly used in drug synthesis.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a lead candidate for drug development. Studies have demonstrated that derivatives of 6-Bromo-3,4-dihydro-1h-isochromen-4-amine Hydrochloric Acid Salt can interact with biological targets such as kinases and transcription factors, which are pivotal in regulating cellular processes. The ability to modulate these targets opens up avenues for treating diseases that are currently challenging to manage with existing therapies.

The pharmaceutical industry has shown particular interest in this compound due to its structural similarity to known bioactive molecules. Researchers are exploring its efficacy in inhibiting enzymes and receptors that play a role in disease pathogenesis. Preliminary data suggest that certain analogs of this compound exhibit significant anti-inflammatory and antioxidant properties, making them promising candidates for further clinical investigation.

In addition to its therapeutic potential, 6-Bromo-3,4-dihydro-1h-isochromen-4-amine Hydrochloric Acid Salt serves as a valuable tool in academic research. Its unique chemical properties make it suitable for studying reaction mechanisms and developing new synthetic methodologies. The compound's versatility has led to its incorporation into multiple research projects aimed at understanding fundamental biological processes and discovering novel therapeutic strategies.

The synthesis of 6-Bromo-3,4-dihydro-1h-isochromen-4-amine Hydrochloric Acid Salt involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the formation of the isochromene core followed by functionalization at the 3-position with a bromine atom. Subsequent introduction of the amine group at the 4-position completes the structure before conversion to the hydrochloric acid salt form enhances its utility.

Quality control and analytical techniques play a crucial role in ensuring the purity and consistency of 6-Bromo-3,4-dihydro-1h-isochromen-4-amine Hydrochloric Acid Salt. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to verify the compound's identity and assess its chemical integrity. These rigorous standards ensure that researchers receive a product that meets the highest benchmarks for pharmaceutical applications.

The future prospects of 6-Bromo-3,4-dihydro-1h-isochromen-4-amine Hydrochloric Acid Salt are bright, with ongoing research aiming to uncover new derivatives with enhanced pharmacological properties. Collaborative efforts between academia and industry are driving innovation in this field, leading to more efficient synthetic routes and improved understanding of drug-target interactions. As our knowledge of molecular biology continues to expand, compounds like this one will undoubtedly play a pivotal role in shaping the next generation of therapeutics.